Cas no 2703752-46-7 (Tert-butyl 3-hydroxy-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate
• CAS No: 2703752-46-7
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 6316705
• PubChem ID: 165940949
• Update Time: 2025-11-01

Tert-butyl 3-hydroxy-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate
• 2703752-46-7
• EN300-28308666
• Tert-butyl 3-hydroxy-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate

• Inchi： 1S/C9H15NO4/c1-8(2,3)13-7(12)9(4)5-6(11)10-14-9/h5H2,1-4H3,(H,10,11)
• InChI Key： WSHGWXWCBKBMBO-UHFFFAOYSA-N
• SMILES： O1C(C)(C(=O)OC(C)(C)C)CC(N1)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.6Ų

Additional information on Tert-butyl 3-hydroxy-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate

Tert-butyl 3-hydroxy-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate: A Comprehensive Overview

Tert-butyl 3-hydroxy-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate, also known by its CAS number 2703752-46-7, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The structure of this compound includes a tert-butyl group, a hydroxyl group, and a methyl group attached to the oxazole ring. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Tert-butyl 3-hydroxy-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate typically involves multi-step reactions. Recent studies have shown that the formation of the oxazole ring can be achieved through cyclization reactions involving appropriate precursors. For instance, the reaction of an α-amino ketone with a carbonyl compound under specific conditions can lead to the formation of the oxazole ring. The tert-butyl group is often introduced as a protecting group during the synthesis process to stabilize reactive intermediates and facilitate further transformations.

The properties of this compound are heavily influenced by its structure. The hydroxyl group imparts some degree of polarity to the molecule, while the tert-butyl group provides steric bulk and enhances lipophilicity. These characteristics make it suitable for various applications in pharmaceuticals and materials science. Recent research has highlighted its potential as a building block in drug discovery due to its ability to participate in diverse chemical reactions.

In terms of applications, Tert-butyl 3-hydroxy-5-methyl-4,5-dihydro-1,2-oxazole-carboxylate has shown promise in the development of bioactive molecules. Its ability to undergo nucleophilic substitution and addition reactions makes it a valuable intermediate in organic synthesis. For example, it can be used as a precursor for the synthesis of antibiotics or other therapeutic agents. Additionally, its stability under certain reaction conditions makes it ideal for use in industrial processes.

Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly synthetic routes. Researchers have demonstrated that it can be synthesized using catalytic methods that minimize waste and reduce energy consumption. Such approaches align with current trends toward sustainable chemical manufacturing.

From an environmental standpoint, understanding the fate and transport of Tert-butyl 3-hydroxy-...-carboxylate is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, which reduces its persistence in the environment. However, further research is needed to fully understand its behavior in different environmental compartments.

In conclusion, Tert-butyl 3-hydroxy-...-carboxylate (CAS No: 2703752467) is a multifaceted compound with significant potential in various industries. Its unique structure enables it to participate in diverse chemical transformations, making it an invaluable tool for researchers and industry professionals alike. As new synthetic methods and applications continue to emerge, this compound will undoubtedly play an increasingly important role in advancing modern chemistry.